Cas no 288154-70-1 (6,12-dimethyl 5,11-dimethyl-4,10-dioxatricyclo7.3.0.0^{3,7}dodeca-1,3(7),5,8,11-pentaene-6,12-dicarboxylate)

• Product Name: 6,12-dimethyl 5,11-dimethyl-4,10-dioxatricyclo7.3.0.0^{3,7}dodeca-1,3(7),5,8,11-pentaene-6,12-dicarboxylate
• CAS No: 288154-70-1
• MF: C₁₆H₁₄O₆
• MW: 302.278765201569
• MDL: MFCD01845536
• CID: 3054127
• PubChem ID: 720688
• Update Time: 2025-04-21

6,12-dimethyl 5,11-dimethyl-4,10-dioxatricyclo7.3.0.0^{3,7}dodeca-1,3(7),5,8,11-pentaene-6,12-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• <br>2,6-Dimethyl-benzo[1,2-b;4,5-b']difuran-3,7-dicarboxylic acid dimethyl este r
• 6,12-dimethyl 5,11-dimethyl-4,10-dioxatricyclo7.3.0.0^{3,7}dodeca-1,3(7),5,8,11-pentaene-6,12-dicarboxylate
• SMSF0018380
• CS-0313607
• F0821-0127
• SR-01000456849-1
• CCG-274237
• AKOS001034778
• H35070
• 2,6-DIMETHYL-BENZO(1,2-B,4,5-B')DIFURAN-3,7-DICARBOXYLIC ACID DIMETHYL ESTER
• Z56802283
• 6,12-DIMETHYL 5,11-DIMETHYL-4,10-DIOXATRICYCLO[7.3.0.0(3),?]DODECA-1,3(7),5,8,11-PENTAENE-6,12-DICARBOXYLATE
• CB04079
• BIM-0002471.P001
• SCHEMBL15287154
• AB00286757-03
• STK895086
• ALBB-025327
• dimethyl 2,6-dimethylfuro[2,3-f][1]benzofuran-3,7-dicarboxylate
• 288154-70-1
• SR-01000456849
• Oprea1_203339
• dimethyl 2,6-dimethylbenzo[1,2-b:4,5-b']difuran-3,7-dicarboxylate
• dimethyl2,6-dimethylbenzo[1,2-b:4,5-b']difuran-3,7-dicarboxylate
• methyl 7-(methoxycarbonyl)-2,6-dimethylfurano[2',3'-5,4]benzo[b]furan-3-carbox ylate
• CBMicro_002511
• MFCD01845536
• LS-08497
• NCGC00320152-01

• MDL： MFCD01845536
• Inchi： 1S/C16H14O6/c1-7-13(15(17)19-3)9-5-12-10(6-11(9)21-7)14(8(2)22-12)16(18)20-4/h5-6H,1-4H3
• InChI Key： BBHYQYNYQCHBGP-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC)C2C=C3C(C(C(=O)OC)=C(C)O3)=CC1=2

Computed Properties

• Exact Mass: 302.07903816Da
• Monoisotopic Mass: 302.07903816Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 78.9Ų